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Compound of Interest

Compound Name: Halobetasol propionate-d5

Cat. No.: B12423386

Disclaimer: Specific safety data for Halobetasol propionate-d5 is limited. The following
information is primarily based on the safety data sheet (SDS) for the non-deuterated
compound, Halobetasol Propionate. The isotopic labeling in the d5 variant is not expected to
significantly alter the toxicological properties, making the non-deuterated data a valuable
surrogate for safety and handling guidelines.

This guide provides a comprehensive overview of the safety information for Halobetasol
propionate-d5, intended for researchers, scientists, and professionals in drug development.
The information is compiled and presented to facilitate easy access and understanding of the
compound's potential hazards and safe handling procedures.

Physicochemical Information

Halobetasol propionate-d5 is the deuterated analog of Halobetasol propionate, a synthetic
corticosteroid.[1] The deuterium labeling makes it useful as an internal standard in analytical
and pharmacokinetic studies.[1]
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Property Value Source
Molecular Formula C25H26DsCIF20s [2]
Molecular Weight 489.99 g/mol [2][3]

(60,113,16[3)-21-Chloro-6,9-

difluoro-11-hydroxy-16-methyl-

17-(1-oxopropoxy)pregna-1,4-
Synonyms ] ] [3]

diene-3,20-dione-d5,

Miracorten-d5, Ulobetasol

Propionate-d5, Ultravate-d5

Hazard Identification and GHS Classification

Halobetasol propionate is classified as a hazardous substance. Below is a summary of its GHS
classification based on available data for the non-deuterated form.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation 2 5]
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation[4][5]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 _
genetic defects[4][5]
] o H361: Suspected of damaging
Reproductive Toxicity 2

fertility or the unborn child[4][5]

Specific Target Organ Toxicity
(Repeated Exposure)

H372: Causes damage to
organs through prolonged or

repeated exposure[4][5]

GHS Pictograms:
Health Hazard, Irritant[4]

Signal Word: Danger[4][6]

Toxicological Data

Toxicological data for Halobetasol propionate-d5 is not available. The following data is for the

non-deuterated form.
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Test Species Route Value
LD50 Rat Oral >15 mg/kg[5]
- 0.041t0 0.1
Teratogenicity Rat Oral
mg/kg/day[7][8]
Teratogenicity Rabbit Oral 0.01 mg/kg/day[7][8]

Note: Halobetasol propionate has been shown to cause malformations in rats and rabbits when
administered orally during organogenesis.[7][8] Cleft palate was observed in both species, and
omphalocele was observed in rats.[7]

Experimental Protocols

Detailed experimental protocols for the toxicological studies are not fully described in the
available safety data sheets. However, the data indicates standard methodologies were likely
followed. For instance, teratogenicity studies in rats and rabbits involved oral administration
during the period of organogenesis to assess developmental toxicity.[7][8]

Visualizations
Logical Workflow for Handling a Spill
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Spill Response Protocol
Spill of Halobetasol
propionate-d5 Occurs

mmediate Action

(Evacuate personnel to safe areas)

l

(Ensure adequate ventilatiorD

Wear appropriate Personal
Protective Equipment (PPE)

(Contain the spiID

l
l

Dispose of waste in a
sealed container

Click to download full resolution via product page

Caption: A logical workflow for responding to a spill of Halobetasol propionate-d5.

Signaling Pathway of Corticosteroid Action
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Mechanism of Action
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Caption: Signaling pathway of Halobetasol Propionate's anti-inflammatory action.[4]
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First-Aid Measures by Exposure Route

First-Aid Procedures
. Rinse mouth with water.
Ingestion Do NOT induce vomiting.

Eye Contact ’—>| Rinse with pure water for at least 15 minutes.

propionate-d ) Wash off with soap and plenty of water.
Skin Contact Remove contaminated clothing.

: Move to fresh air.
Inhalati i—»
nhatation If breathing is difficult, give oxygen.

Seek medical attention.

Click to download full resolution via product page

Caption: Recommended first-aid measures based on the route of exposure.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data of
Halobetasol Propionate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423386#halobetasol-propionate-d5-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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